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Since the first successful deployment of a robotic rover on Mars in 1997, NASA's Jet
Propulsion Laboratory (JPL) has sent a succession of increasingly sophisticated mobile
laboratories to explore the Red Planet. Each rover, from the diminutive Sojourner to the highly
advanced Perseverance, has been equipped with a unique suite of scientific instruments
designed to analyze the Martian environment, geology, and potential for past life. This guide
provides a comparative analysis of the scientific instruments on board the five primary Mars
rovers: Sojourner, Spirit and Opportunity (Mars Exploration Rovers - MER), Curiosity (Mars
Science Laboratory - MSL), and Perseverance (Mars 2020).

This comprehensive overview is intended for researchers, scientists, and professionals in
related fields, offering a detailed look at the capabilities of these instruments, the evolution of
their design, and the experimental protocols employed in their use. Quantitative data is
summarized in comparative tables, and key experimental workflows and the evolution of
instrument suites are visualized through diagrams.

Evolution of Scientific Payloads

The scientific payloads of the Mars rovers have evolved significantly, reflecting advancements
in technology and a deeper understanding of the Martian environment. Early missions focused
on demonstrating the feasibility of roving on Mars and conducting initial compositional

analyses. Later missions have carried more complex suites of instruments capable of in-depth
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mineralogical and organic compound detection, paving the way for future sample return
missions.
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Figure 1: Evolution of Key Scientific Instrument Suites on Mars Rovers.

Comparative Data of Scientific Instruments

The following tables provide a quantitative comparison of the key scientific instruments across

the five generations of Mars rovers.

Cameras

Remote sensing and contextual imaging are fundamental to all rover missions. The camera

systems have seen significant advancements in resolution, color capabilities, and 3D imaging.

. Focal Field of
Instrument Rover Type Resolution .
Length View (FOV)
_ 2B&wW, 1 484 x 768
Imagers Sojourner ) - -
Color pixels
Spirit & Panoramic 1024 x 1024 16° x 16°[1]
Pancam ) ) 43 mm[1][2]
Opportunity Camera pixels[1][2] [2]
o 1600 x 1200 34 mm & 100
Mastcam Curiosity Mast Camera ] 15° & 5.1°[3]
pixels[3] mm[3]
Mast Camera 1600 x 1200 28-110 mm
Mastcam-Z Perseverance ) 25.5°-6.2°
(Zoom) pixels (zoom)
Microscopic Spirit & Microscopic 1024 x 1024 ]
) ) - 31 pm/pixel
Imager Opportunity Imager pixels
o Mars Hand 1600 x 1200 18.3-21.3 33.8°-38.5°
MAHLI Curiosity _
Lens Imager pixels[3] mm[3] [3]
Wide Angle
Topographic
Sensor for 1600 x 1200 15.9
WATSON Perseverance ] ) - )
Operations pixels pum/pixel[4]
and
eNgineering
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Spectrometers

Spectrometers are crucial for determining the elemental and mineralogical composition of
Martian rocks and soil. The capabilities of these instruments have expanded from basic

elemental analysis to include the detection of organic molecules.
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Spectral
Instrument Rover Type Key Features
Range/Energy
Determined
) Alpha Particle X-  Alpha particles: elemental
APXS Sojourner .

ray Spectrometer 5.8 MeV[5] composition of
rocks and soil.[5]
Improved

Spirit & Alpha Particle X- sensitivity over
APXS ) - ]
Opportunity ray Spectrometer Sojourner's
APXS.
Miniature Studied the
Mossbauer Spirit & Thermal mineralogy of
Spectrometer Opportunity Emission iron-bearing
Spectrometer rocks and soils.
Miniature Identified
o Spirit & Thermal minerals from
Mini-TES i o 5-29 pm )
Opportunity Emission their thermal

Spectrometer infrared spectra.

Further improved
o Alpha Particle X- sensitivity and
APXS Curiosity - )
ray Spectrometer faster analysis
time.
Laser-Induced
Breakdown
o Chemistry and Spectroscopy
ChemCam Curiosity 240-850 nm|6]

Camera (LIBS) for remote
elemental
analysis.[7][8]
X-ray diffraction

] o Chemistry and and fluorescence
CheMin Curiosity ) - o
Mineralogy for definitive

mineralogy.
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Suite of
instruments to

) analyze gases
Sample Analysis

SAM Curiosity - from heated
at Mars
samples for
organic
molecules.
LIBS, Raman,
LIBS: 240-850 and infrared
nm; Raman: 532 spectroscopy for
SuperCam Perseverance SuperCam nm laser; VISIR: remote analysis
0.4-0.85 um & of mineralogy
1.3-2.6 ym and organic

molecules.[9]

Micro-focus X-

Planetary ray fluorescence
Instrument for X-  X-ray for detailed
PIXL Perseverance
ray fluorescence elemental
Lithochemistry mapping of rock
textures.[10][11]
Scanning
Habitable Fine-scale
Environments detection of
) Deep UV Raman )
SHERLOC Perseverance with Raman & minerals and
] & Fluorescence )
Luminescence organic
for Organics & molecules.[10]
Chemicals

Experimental Protocols

The execution of scientific investigations on Mars follows carefully planned experimental
protocols. These protocols are designed to maximize the scientific return from each instrument
while operating under the constraints of power, time, and data volume.

Typical Surface Analysis Workflow
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A typical workflow for analyzing a rock target with a modern rover like Curiosity or
Perseverance involves a sequence of observations with different instruments, each providing a
piece of the scientific puzzle.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Mastcam-Z/SuperCam RMI:
High-resolution imaging of outcrop

SuperCam LIBS/VISIR:
Remote elemental and mineralogical analysis

onfirm scientific interest
and select spot for analysis

Abrasion Tool:
Expose fresh rock surface

SHERLOC:
Map organics and minerals

PIXL:
Detailed elemental mapping

xt for images

WATSON:
Microscopic imaging of abraded patch

Select precise drilling location

Drill:
Acquire rock core sample

Cache Sample:
Store for potential future return

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b12372427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Figure 2: A Generalized Experimental Workflow for Surface Science on the Perseverance
Rover.

Detailed Methodologies

1

. Target Selection and Remote Characterization:

Mastcam-Z/Mastcam: The process begins with panoramic and multispectral imaging of the
surrounding terrain to identify geological features of interest.[4] For a specific rock target,
high-resolution stereo images are acquired to assess its morphology and context.

SuperCam/ChemCam: The laser is then used to remotely analyze the elemental composition
of the target from a distance.[9][12] The laser fires multiple shots at a single point to remove
dust and analyze the underlying rock.[7] The emitted light is captured and analyzed by the
spectrometers to determine the elemental composition.[8][13] The Remote Micro-Imager
(RMI) provides high-resolution context images of the laser spots.[13]

. In-Situ Analysis with the Robotic Arm:

Abrasion: For many rock targets, the Rock Abrasion Tool (RAT) on Spirit and Opportunity, or
the drill on Curiosity and Perseverance, is used to grind away the outer surface to expose
fresh, unweathered material.

Microscopic Imaging (MAHLI/WATSON): The microscopic imager is then placed close to the
abraded surface to obtain high-resolution images of the rock’s texture, grain size, and
mineralogy.[3]

Elemental and Mineralogical Analysis (APXS, PIXL, SHERLOC):

o The APXS is placed in contact with the surface to determine the abundance of major and
minor elements.[14] The analysis typically takes several hours.[15]

o PIXL uses a focused X-ray beam to scan the surface and create detailed maps of
elemental composition, correlating chemistry with texture.[11][16][17] An adaptive
sampling technique can be used to spend more time on points of interest.[2][18]

o SHERLOC uses an ultraviolet laser to generate Raman and fluorescence spectra, creating
maps of mineralogy and organic molecule distribution.[1][7] The rover's robotic arm can be
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commanded in small, quarter-millimeter steps to achieve the optimal focus for SHERLOC.

[3][6]
3. Sample Collection and Caching (Perseverance):

e Based on the data from the suite of in-situ instruments, a decision is made whether to collect
a rock core sample.

e The coring drill acquires a sample, which is then sealed in a sample tube.

e The tube is stored in the rover's chassis for potential future return to Earth by a subsequent
mission.

Conclusion

The scientific instruments aboard NASA's Mars rovers have dramatically advanced our
understanding of the Red Planet. From the pioneering elemental analysis of Sojourner's APXS
to the sophisticated organic molecule detection of Perseverance's SHERLOC and SuperCam,
each generation of instruments has built upon the last, enabling more complex and nuanced
scientific investigations. The carefully orchestrated experimental protocols allow for a
synergistic use of the instrument suite, providing a comprehensive characterization of the
Martian surface. The data collected by these remarkable robotic geologists continue to fuel new
discoveries and bring us closer to answering the fundamental question of whether life ever
existed on Mars.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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